Cas no 2091599-41-4 (ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate)

• Product Name: ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
• CAS No: 2091599-41-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• MDL: MFCD34600294
• CID: 5617452
• PubChem ID: 131606701
• Update Time: 2025-11-06

ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole -3-carboxylate
• 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-4-hydroxy-1-methyl-, ethyl ester
• 2091599-41-4
• ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
• EN300-29141416

• MDL： MFCD34600294
• Inchi： 1S/C11H16N2O3/c1-3-16-11(15)10-9-7(13(2)12-10)5-4-6-8(9)14/h8,14H,3-6H2,1-2H3
• InChI Key： WEHSEHMAFRVMHQ-UHFFFAOYSA-N
• SMILES： OC1C2C(C(=O)OCC)=NN(C)C=2CCC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 403.2±45.0 °C(Predicted)
• pka: 13.54±0.20(Predicted)

Additional information on ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate

Ethyl 4-Hydroxy-1-Methyl-4,5,6,7-Tetrahydro-1H-Indazole-3-Carboxylate (CAS No. 2091599-41-4)

Ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate (CAS No. 2091599-41-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a hydroxyl group and an ethyl ester moiety, make it an intriguing candidate for further investigation.

The chemical structure of ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate consists of a tetrahydroindazole core with a hydroxyl group at the 4-position and an ethyl ester at the 3-carboxylic acid position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The hydroxyl group can participate in hydrogen bonding interactions, enhancing the compound's solubility and binding affinity to target proteins. The ethyl ester moiety contributes to the lipophilicity of the molecule, potentially affecting its cellular permeability and metabolic stability.

Recent studies have explored the pharmacological properties of ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

Additionally, ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate has been investigated for its neuroprotective properties. Preclinical studies using animal models of neurodegenerative diseases have demonstrated that this compound can reduce oxidative stress and neuronal damage. These effects are believed to be mediated through its antioxidant activity and its ability to upregulate neurotrophic factors such as brain-derived neurotrophic factor (BDNF).

The therapeutic potential of ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate extends beyond inflammation and neuroprotection. Research has also explored its anticancer properties. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate may have applications in cancer therapy.

The safety profile of ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate is another critical aspect of its development as a potential therapeutic agent. Preclinical toxicity studies have indicated that this compound has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, ethyl 4-hydroxy-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate (CAS No. 2091599-41-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.